Cas no 34556-78-0 (3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide)

• Product Name: 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide
• CAS No: 34556-78-0
• MF: C₁₅H₉F₆NO
• MW: 333.228484869003
• CID: 1463269
• PubChem ID: 214900
• Update Time: 2025-07-18

3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide
• NPZNMNGHSHHBPY-UHFFFAOYSA-N
• SCHEMBL4286068
• 3-(Trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzene-1-carboximidic acid
• AKOS005098015
• Benzamide, 3-(trifluoromethyl)-N-(3-(trifluoromethyl)phenyl)-
• 3-(Trifluoromethyl)-N-(3-(trifluoromethyl)phenyl)benzamide
• DTXSID10956064
• AP-501/42583397
• BRN 2897845
• 7F-365S
• 34556-78-0

• Inchi： 1S/C15H9F6NO/c16-14(17,18)10-4-1-3-9(7-10)13(23)22-12-6-2-5-11(8-12)15(19,20)21/h1-8H,(H,22,23)
• InChI Key： NPZNMNGHSHHBPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1=CC=CC(C(F)(F)F)=C1)=O)(F)F

Computed Properties

• Exact Mass: 333.05887
• Monoisotopic Mass: 333.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.416
• Boiling Point: 277.9°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.513
• PSA: 29.1

Additional information on 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide

Recent Advances in the Study of 3-(Trifluoromethyl)-N-[3-(Trifluoromethyl)phenyl]benzamide (CAS: 34556-78-0)

3-(Trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide (CAS: 34556-78-0) is a fluorinated benzamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethyl groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic targets. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in pharmaceutical research.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Researchers have identified 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide as a potential inhibitor of specific PPIs, with preliminary in vitro studies demonstrating its ability to disrupt these interactions at micromolar concentrations. This finding opens new avenues for the development of targeted therapies.

In addition to its PPI-modulating properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. Studies using cell-based assays have shown that 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in stimulated macrophages. These effects are believed to be mediated through the inhibition of NF-κB signaling, a pathway central to inflammatory responses. Such findings suggest that this compound could be further developed for the treatment of chronic inflammatory diseases.

The synthesis of 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a recent study reported a catalytic method using palladium nanoparticles, which significantly reduced the need for hazardous reagents and minimized waste generation. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation and prodrug approaches. Additionally, further in vivo studies are needed to fully elucidate the compound's safety profile and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzamide represents a compelling case study in the intersection of chemical innovation and biological application. Its multifaceted properties and recent research breakthroughs underscore its potential as a valuable tool in drug discovery. As the scientific community continues to unravel its mechanisms and optimize its performance, this compound may soon transition from the laboratory to the clinic, offering new hope for patients with unmet medical needs.